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Compound of Interest

Compound Name: Trichloropropane

Cat. No.: B3422500 Get Quote

IMMEDIATE SAFETY AND LOGISTICAL INFORMATION

This document provides essential procedural guidance for the safe handling and disposal of

trichloropropane in a laboratory setting. Adherence to these protocols is critical to ensure the

safety of all personnel and to maintain compliance with environmental regulations.

Trichloropropane is a hazardous chemical that is likely to be carcinogenic to humans and can

cause damage to organs through prolonged or repeated exposure.[1][2]

Immediate Safety Precautions & Personal Protective
Equipment (PPE)
Before handling trichloropropane, ensure all safety precautions are understood and

implemented.[3][4] Work should always be conducted in a well-ventilated area, preferably

within a certified chemical fume hood. Emergency eyewash stations and safety showers must

be readily accessible.

Proper PPE is mandatory to prevent exposure. The following table summarizes the required

protective equipment.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b3422500?utm_src=pdf-interest
https://www.benchchem.com/product/b3422500?utm_src=pdf-body
https://www.benchchem.com/product/b3422500?utm_src=pdf-body
https://19january2017snapshot.epa.gov/sites/production/files/2014-03/documents/ffrrofactsheet_contaminant_tcp_january2014_final.pdf
https://19january2021snapshot.epa.gov/sites/static/files/2017-10/documents/ffrrofactsheet_contaminants_tcp_9-15-17_508.pdf
https://www.benchchem.com/product/b3422500?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAL0431230&productDescription=123-TRICHLOROPROPANE+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/123-trichloropropane-pid_Rock34948.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protection Type Specification
U.S. Regulatory Standard
(Example)

Hand Protection

Chemical-resistant gloves

(consult manufacturer's

compatibility chart).

29 CFR 1910.138

Eye Protection
Chemical safety goggles or a

face shield.
29 CFR 1910.133

Skin and Body
A lab coat or other suitable

protective clothing.[4]
-

Respiratory

Use a NIOSH/MSHA approved

respirator if ventilation is

inadequate or exposure limits

may be exceeded.[3]

29 CFR 1910.134

Step-by-Step Disposal Protocol
The disposal of trichloropropane is regulated, and it must be managed as hazardous waste.

[5] Do not dispose of trichloropropane down the drain or with regular laboratory trash.[6]

Step 1: Waste Segregation and Collection

Original Containers: Whenever possible, leave the chemical in its original container.

Waste Container: If transferring to a waste container, use a clearly labeled, sealable, and

chemically compatible container. The label should include "Hazardous Waste,"

"Trichloropropane," and the associated hazards (e.g., Toxic, Flammable).

No Mixing: Do not mix trichloropropane with other waste streams unless specifically

instructed to do so by your institution's environmental health and safety (EHS) department.

Step 2: Temporary Storage

Location: Store waste containers in a cool, dry, and well-ventilated area designated for

hazardous waste.[3][7]
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Secondary Containment: Place the waste container in a secondary containment bin to

prevent spills.

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[3]

Incompatibilities: Store separately from strong bases, finely powdered metals, and other

incompatible materials.[3]

Step 3: Arranging for Disposal

Contact EHS: Contact your institution's Environmental Health and Safety (EHS) department

to schedule a pickup for the hazardous waste.

Documentation: Complete all necessary waste disposal forms as required by your institution

and local regulations.

Professional Disposal: Trichloropropane must be disposed of through an approved and

licensed hazardous waste disposal facility.[3][4]

Spill and Emergency Procedures
In the event of a spill, evacuate the immediate area and alert your supervisor and EHS

department. If the spill is small and you are trained to handle it:

Ensure Proper PPE: Wear the appropriate PPE as outlined in the table above.

Contain the Spill: Use an inert absorbent material such as sand, silica gel, or a universal

binder to soak up the spill.[3][6]

Collect the Waste: Carefully collect the absorbent material and place it in a labeled, sealable

container for hazardous waste.

Decontaminate the Area: Clean the spill area as directed by your institution's safety

protocols.

Seek Medical Attention: If there is any personal exposure, seek immediate medical attention.

[3][4] For skin contact, wash the affected area with soap and plenty of water.[3] For eye
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contact, rinse immediately with plenty of water for at least 15 minutes.[3][7]

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of

trichloropropane.
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Caption: Logical workflow for the safe handling and disposal of trichloropropane waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b3422500?utm_src=pdf-body
https://www.benchchem.com/product/b3422500?utm_src=pdf-custom-synthesis
https://19january2017snapshot.epa.gov/sites/production/files/2014-03/documents/ffrrofactsheet_contaminant_tcp_january2014_final.pdf
https://19january2021snapshot.epa.gov/sites/static/files/2017-10/documents/ffrrofactsheet_contaminants_tcp_9-15-17_508.pdf
https://www.fishersci.com/store/msds?partNumber=AAL0431230&productDescription=123-TRICHLOROPROPANE+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/123-trichloropropane-pid_Rock34948.html
https://www.atsdr.cdc.gov/toxprofiles/tp57-c5.pdf
https://www.agilent.com/cs/library/msds/PPS-250-1_NAEnglish.pdf
https://research.uga.edu/docs/CSP1500/1-2-3-Trichloropropane-96-18-4.docx
https://www.benchchem.com/product/b3422500#trichloropropane-proper-disposal-procedures
https://www.benchchem.com/product/b3422500#trichloropropane-proper-disposal-procedures
https://www.benchchem.com/product/b3422500#trichloropropane-proper-disposal-procedures
https://www.benchchem.com/product/b3422500#trichloropropane-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b3422500?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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